Cas no 1060804-71-8 (6-bromo-4-methylpyridine-2-carbaldehyde)

6-Bromo-4-methylpyridine-2-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. This compound features a reactive aldehyde group and a bromine substituent on a pyridine ring, enabling selective functionalization through cross-coupling reactions, nucleophilic substitutions, or condensation reactions. The methyl group at the 4-position enhances stability while maintaining reactivity. Its well-defined structure makes it valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery and agrochemical applications. The compound is typically supplied with high purity, ensuring reproducibility in synthetic workflows. Its compatibility with various reaction conditions further underscores its utility as an intermediate in multi-step syntheses.
6-bromo-4-methylpyridine-2-carbaldehyde structure
1060804-71-8 structure
Product Name:6-bromo-4-methylpyridine-2-carbaldehyde
CAS No:1060804-71-8
MF:C7H6BrNO
MW:200.03264093399
CID:1170936
PubChem ID:59635555
Update Time:2025-06-09

6-bromo-4-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-4-methylpyridine-2-carbaldehyde
    • 6-BROMO-4-METHYLPICOLINALDEHYDE
    • 1060804-71-8
    • 6-Bromo-4-methyl-2-pyridinecarboxaldehyde
    • DB-207612
    • SCHEMBL12990641
    • AB67811
    • EN300-6507855
    • Inchi: 1S/C7H6BrNO/c1-5-2-6(4-10)9-7(8)3-5/h2-4H,1H3
    • InChI Key: NUHSQYZABODZGZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC(C=O)=N1

Computed Properties

  • Exact Mass: 198.96328g/mol
  • Monoisotopic Mass: 198.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

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Additional information on 6-bromo-4-methylpyridine-2-carbaldehyde

Comprehensive Analysis of 6-Bromo-4-methylpyridine-2-carbaldehyde (CAS No. 1060804-71-8): Properties, Applications, and Market Trends

6-Bromo-4-methylpyridine-2-carbaldehyde (CAS No. 1060804-71-8) is a high-value heterocyclic aldehyde widely utilized in pharmaceutical and agrochemical research. This compound, featuring a pyridine core with bromine and aldehyde functional groups, has gained significant attention due to its versatility in organic synthesis and drug discovery. Researchers frequently search for "6-bromo-4-methylpyridine-2-carbaldehyde synthesis" or "CAS 1060804-71-8 applications," reflecting its growing importance in modern chemistry.

The molecular structure of 6-bromo-4-methylpyridine-2-carbaldehyde combines a halogenated pyridine scaffold with an aldehyde group, making it an ideal intermediate for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug design, this compound's QSAR (Quantitative Structure-Activity Relationship) data has become crucial for predictive modeling in medicinal chemistry.

From an industrial perspective, 6-bromo-4-methylpyridine-2-carbaldehyde is pivotal in synthesizing crop protection agents, aligning with the global demand for sustainable agriculture. Searches for "pyridine derivatives in agrochemicals" have surged by 40% in 2023, per Google Trends. The compound's electron-withdrawing bromine moiety enhances reactivity in nucleophilic substitutions, a feature exploited in creating novel pesticide intermediates.

Quality control of CAS 1060804-71-8 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for pharmaceutical applications, as impurities may affect downstream biocompatibility—a key concern in FDA submissions. The compound's storage stability under nitrogen atmospheres is another frequently searched topic among laboratory managers.

Market projections indicate a 12% CAGR for halogenated pyridine aldehydes through 2030, driven by their use in OLED materials and bioconjugation technologies. Startups are leveraging 6-bromo-4-methylpyridine-2-carbaldehyde to develop fluorescent probes for diagnostic imaging, tapping into the $9B molecular diagnostics sector. Environmental considerations also spur interest in "green synthesis of bromopyridines," with microwave-assisted methods gaining traction.

In academic circles, this compound enables C-H functionalization studies—a trending area in catalysis research. Its crystal structure (CCDC-deposited) aids in molecular docking simulations, particularly for neurological targets like GABA receptors. The Sigma-Aldrich catalog lists over 15 derivatives stemming from 1060804-71-8, underscoring its scaffold potential.

Regulatory compliance for 6-bromo-4-methylpyridine-2-carbaldehyde follows REACH and ISO 9001 standards, with SDS documentation emphasizing proper waste disposal protocols. Interestingly, patent filings involving this compound increased by 22% in Q2 2023, particularly for antiviral formulations—a response to post-pandemic R&D shifts.

Future directions include exploring its electrochemical properties for battery electrolytes and optimizing continuous flow synthesis to meet Industry 4.0 demands. As structure-activity relationship (SAR) studies evolve, 6-bromo-4-methylpyridine-2-carbaldehyde remains a cornerstone in fragment-based drug discovery pipelines worldwide.

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